![molecular formula C17H26N4O B215353 1-Isopropyl-4-[5-(1-pyrrolidinylcarbonyl)-2-pyridinyl]piperazine](/img/structure/B215353.png)
1-Isopropyl-4-[5-(1-pyrrolidinylcarbonyl)-2-pyridinyl]piperazine
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Overview
Description
1-Isopropyl-4-[5-(1-pyrrolidinylcarbonyl)-2-pyridinyl]piperazine, also known as IPP, is a chemical compound that has been widely studied in scientific research. IPP belongs to the piperazine class of compounds and has been found to have potential therapeutic applications in various fields.
Mechanism of Action
The mechanism of action of 1-Isopropyl-4-[5-(1-pyrrolidinylcarbonyl)-2-pyridinyl]piperazine involves its binding to the SERT, which is responsible for the reuptake of serotonin in the brain. By binding to the SERT, this compound inhibits the reuptake of serotonin, leading to an increase in serotonin levels in the brain. This increase in serotonin levels has been found to have a positive effect on mood and behavior.
Biochemical and Physiological Effects:
This compound has been found to have a number of biochemical and physiological effects. Studies have shown that this compound can increase the release of dopamine and norepinephrine in the brain, which can improve cognitive function and mood. This compound has also been found to have anxiolytic and anti-depressant effects.
Advantages and Limitations for Lab Experiments
One of the major advantages of 1-Isopropyl-4-[5-(1-pyrrolidinylcarbonyl)-2-pyridinyl]piperazine is its high affinity for the SERT, which makes it a useful tool for studying the role of serotonin in the brain. However, this compound has also been found to have some limitations in lab experiments, such as its potential toxicity and the need for careful dosing.
Future Directions
There are many potential future directions for research on 1-Isopropyl-4-[5-(1-pyrrolidinylcarbonyl)-2-pyridinyl]piperazine. One area of interest is the development of new compounds that are more selective for the SERT and have fewer side effects. Another area of interest is the use of this compound in combination with other drugs to enhance its therapeutic effects. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound and its potential applications in various fields.
Synthesis Methods
The synthesis of 1-Isopropyl-4-[5-(1-pyrrolidinylcarbonyl)-2-pyridinyl]piperazine involves the reaction of 1-benzylpiperazine with 2-pyridinecarboxylic acid and 1-pyrrolidinecarbonyl chloride in the presence of a catalyst. The resulting compound is then subjected to further purification steps to obtain pure this compound.
Scientific Research Applications
1-Isopropyl-4-[5-(1-pyrrolidinylcarbonyl)-2-pyridinyl]piperazine has been extensively studied for its potential therapeutic applications in various fields such as neuroscience, pharmacology, and medicinal chemistry. This compound has been found to have a high affinity for the serotonin transporter (SERT) and has been studied as a potential treatment for depression and anxiety disorders.
properties
Molecular Formula |
C17H26N4O |
---|---|
Molecular Weight |
302.4 g/mol |
IUPAC Name |
[6-(4-propan-2-ylpiperazin-1-yl)pyridin-3-yl]-pyrrolidin-1-ylmethanone |
InChI |
InChI=1S/C17H26N4O/c1-14(2)19-9-11-20(12-10-19)16-6-5-15(13-18-16)17(22)21-7-3-4-8-21/h5-6,13-14H,3-4,7-12H2,1-2H3 |
InChI Key |
BDPXJTPVQWCGDD-UHFFFAOYSA-N |
SMILES |
CC(C)N1CCN(CC1)C2=NC=C(C=C2)C(=O)N3CCCC3 |
Canonical SMILES |
CC(C)N1CCN(CC1)C2=NC=C(C=C2)C(=O)N3CCCC3 |
Origin of Product |
United States |
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